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Compound of Interest

Compound Name: 2-Fluoro-DL-phenylglycine

Cat. No.: B1296894

This document provides comprehensive guidance on the proper disposal and safe handling of
2-Fluoro-DL-phenylglycine, a crucial resource for researchers, scientists, and professionals
in drug development. The following procedures are designed to ensure laboratory safety and
compliance with environmental regulations.

Immediate Safety and Handling Precautions

When handling 2-Fluoro-DL-phenylglycine, it is imperative to adhere to standard laboratory
safety protocols. This includes the use of appropriate personal protective equipment (PPE) and
having a clear understanding of emergency procedures. The compound is a solid powder and
should be handled in a well-ventilated area to avoid dust formation.[1][2]
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Safety Aspect Specification

Eyeshields, Gloves, Type N95 (US) respirator.
Personal Protective Equipment (PPE) [3] Wear appropriate protective gloves and

clothing to prevent skin exposure.[1]

_ _ Ensure adequate ventilation. Use in a chemical
Engineering Controls _
fume hood is recommended.[1][2]

] ) ) Remove to fresh air. Get medical attention
First Aid - Inhalation ) ) )
immediately if symptoms occur.[1][4]

Wash off immediately with soap and plenty of
First Aid - Skin Contact water while removing all contaminated clothing

and shoes.[4]

Rinse immediately with plenty of water, also
First Aid - Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[4]

) ) ) Clean mouth with water and get medical
First Aid - Ingestion ) ) .
attention.[4] Do not induce vomiting.[5]

Keep containers tightly closed in a dry, cool, and
Storage _
well-ventilated place.[1][2]

Spill Response and Disposal Workflow

The following diagram outlines the decision-making process for handling a spill of 2-Fluoro-DL-
phenylglycine and the subsequent disposal procedure.
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Caption: Workflow for spill response and disposal of 2-Fluoro-DL-phenyliglycine.

Detailed Disposal Protocol

The proper disposal of 2-Fluoro-DL-phenylglycine is critical to prevent environmental
contamination and ensure regulatory compliance. Unused or waste material should be treated
as hazardous chemical waste.

Step-by-Step Disposal Procedure:

o Personal Protective Equipment (PPE): Before handling waste, ensure you are wearing the
appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a
lab coat. A NIOSH-approved respirator is recommended if there is a risk of dust inhalation.[3]

» Waste Collection:
o Carefully sweep up the solid 2-Fluoro-DL-phenylglycine, avoiding dust formation.[1][2]
o Place the material into a suitable, labeled, and sealable container for chemical waste.

e Container Labeling:

o The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "2-Fluoro-DL-phenylglycine”.
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o Include the date of accumulation and any other information required by your institution's
Environmental Health and Safety (EHS) department.

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

o Keep it away from incompatible materials, such as strong oxidizing agents.[2]
» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS-approved
chemical waste disposal program.[2]

o Do not dispose of 2-Fluoro-DL-phenylglycine down the drain or in the regular trash.[4]

Decontamination of Labware:

Labware contaminated with 2-Fluoro-DL-phenylglycine should be decontaminated.

Wash labware with an appropriate solvent (e.g., ethanol or acetone) to remove residues.

Collect the solvent washings as hazardous waste.

After the solvent rinse, wash the labware with soap and water. The aqueous wash solution
can typically be disposed of down the sanitary sewer.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal and Safe Handling of 2-Fluoro-DL-
phenylglycine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296894#2-fluoro-dl-phenylglycine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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